Cas no 2228673-57-0 (3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine)

• Product Name: 3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine
• CAS No: 2228673-57-0
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 6358581
• PubChem ID: 165638005
• Update Time: 2025-10-29

3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine
• EN300-1981103
• 2228673-57-0

• Inchi： 1S/C10H15ClN2/c1-10(2,5-6-12)8-3-4-9(11)13-7-8/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： MLBZJSMDXDXALE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C)(C)CCN

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine (CAS No. 2228673-57-0)

3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine (CAS No. 2228673-57-0) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, combines a chloropyridine moiety with a methylbutan-1-amine chain, making it a versatile intermediate for further chemical synthesis. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential uses, aligning with the growing demand for innovative chemical solutions.

The compound's CAS number 2228673-57-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its systematic name, 3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine, reflects its precise molecular architecture, which includes a chlorine-substituted pyridine ring and a branched aliphatic amine. This structural feature is particularly relevant in the context of modern drug discovery, where heterocyclic compounds like pyridines play a pivotal role in designing bioactive molecules. The compound's potential as a building block for more complex structures has made it a subject of ongoing research.

In the agrochemical sector, 3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine has been explored for its utility in developing novel crop protection agents. The chloropyridine moiety is known for its bioactivity, often contributing to the efficacy of pesticides and herbicides. With the global push toward sustainable agriculture, researchers are investigating how this compound can be optimized to reduce environmental impact while maintaining high performance. This aligns with the broader trend of green chemistry, where the focus is on designing safer and more efficient chemical solutions.

From a synthetic chemistry perspective, the compound's amine functionality offers opportunities for further derivatization, enabling the creation of diverse chemical libraries. This is particularly valuable in high-throughput screening for drug candidates, where small modifications to the core structure can lead to significant changes in biological activity. The compound's stability and reactivity profile make it a promising candidate for medicinal chemistry applications, especially in the development of central nervous system (CNS) targeting molecules. Its potential to cross the blood-brain barrier is an area of active investigation.

The growing interest in 3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine is also reflected in its presence in academic and industrial research. Online search trends indicate that queries related to its synthesis protocol, spectroscopic data, and commercial availability are on the rise. This underscores the need for comprehensive and accessible information about the compound, catering to both novice researchers and seasoned professionals. Additionally, its relevance to AI-driven drug discovery platforms highlights its role in the intersection of chemistry and technology.

In conclusion, 3-(6-chloropyridin-3-yl)-3-methylbutan-1-amine (CAS No. 2228673-57-0) represents a compelling example of how targeted chemical design can address contemporary challenges in multiple industries. Its structural versatility, combined with its potential applications in pharmaceuticals and agrochemicals, positions it as a compound of enduring interest. As research continues to uncover new possibilities for this molecule, its role in advancing scientific and technological innovation is likely to expand further.